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Compound of Interest

Compound Name: 2-Chloro-3-methylbutane

Cat. No.: B3192504 Get Quote

In-Depth Technical Guide: 2-Chloro-3-
methylbutane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

molecular weight determination of 2-Chloro-3-methylbutane, a halogenated alkane used as a

solvent and intermediate in various organic syntheses. This document outlines the compound's

core physicochemical properties and details a standard experimental protocol for the

determination of its molecular weight via mass spectrometry.

Core Physicochemical Data
The fundamental quantitative properties of 2-Chloro-3-methylbutane are summarized in the

table below. These values are critical for its application in chemical synthesis and for the

prediction of its behavior in various experimental conditions.
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Property Value Units

Molecular Formula C5H11Cl -

Molecular Weight 106.59 g/mol

Monoisotopic Mass 106.0549280 Da

Density 0.865 g/cm³

Boiling Point 90.4 °C at 760 mmHg

Table 1: Summary of key physicochemical properties of 2-Chloro-3-methylbutane.[1][2][3][4]

[5][6][7]

Molecular Weight Determination by Mass
Spectrometry
The molecular weight of a volatile organic compound such as 2-Chloro-3-methylbutane is

accurately determined using mass spectrometry, a powerful analytical technique that measures

the mass-to-charge ratio (m/z) of ionized molecules.[1] Electron Ionization (EI) is a commonly

employed method for the analysis of small, thermally stable molecules.[3][7]

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)
This protocol describes the standard procedure for determining the molecular weight of 2-
Chloro-3-methylbutane using a gas chromatography-mass spectrometry (GC-MS) system

with an Electron Ionization (EI) source.

1. Sample Preparation and Introduction:

A dilute solution of 2-Chloro-3-methylbutane is prepared in a volatile organic solvent (e.g.,

dichloromethane or hexane).

The sample is injected into the gas chromatograph (GC). The GC separates the compound

from the solvent and any impurities based on their boiling points and interactions with the GC

column.
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The separated 2-Chloro-3-methylbutane, now in a gaseous state, is introduced into the

high-vacuum ion source of the mass spectrometer.[3][6][8]

2. Ionization:

Within the ion source, the gaseous analyte molecules are bombarded by a high-energy

beam of electrons (typically at 70 eV) emitted from a heated filament.[2][3][7]

The energetic collision ejects an electron from a 2-Chloro-3-methylbutane molecule (M),

resulting in the formation of a positively charged molecular ion (M•+).[3]

Due to the high energy of the electron beam, this is considered a "hard" ionization technique,

which can cause the molecular ion to fragment into smaller, characteristic ions.[4][7]

3. Ion Acceleration:

The positively charged molecular ions and fragment ions are then repelled out of the

ionization chamber by a positive voltage potential.

They are accelerated by a series of electrostatic lenses, forming a focused ion beam.[1][6][8]

4. Mass Analysis (Deflection):

The ion beam travels into a mass analyzer, where it is subjected to a magnetic field

perpendicular to its direction of travel.[1][6][8]

The magnetic field deflects the ions into a curved path. The radius of this path is dependent

on the mass-to-charge ratio (m/z) of the ion; lighter ions are deflected more than heavier

ions.[1][6][8]

By systematically varying the strength of the magnetic field, ions of different m/z ratios are

sequentially focused onto the detector.[8]

5. Detection and Spectrum Generation:

An electron multiplier or similar detector measures the abundance of ions at each m/z value.

[1]
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The signal is processed by a computer to generate a mass spectrum, which is a plot of

relative ion abundance versus the mass-to-charge ratio.

The peak with the highest m/z value, excluding minor isotopic peaks, corresponds to the

molecular ion (M•+). The m/z value of this peak provides the molecular weight of the

compound.[1][5]

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the Electron Ionization Mass Spectrometry

(EI-MS) process for the analysis of a small molecule like 2-Chloro-3-methylbutane.
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Workflow for Molecular Weight Determination by EI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://bitesizebio.com/82650/ionization-methods-mass-spec/
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Ionization_Techniques_in_Mass_Spectrometry.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3015162/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3015162/
https://www.scribd.com/document/410016008/determination-of-molecular-weight-by-mass-spectroscopy
https://chem.libretexts.org/Courses/Lafayette_College/CHEM_440%3A_Structure_Determination/01%3A_Mass_Spectrometry/1.05%3A_The_Mass_Spectra_of_Elements/1.5.05%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds-_Mass_Spectrometry
https://www.creative-proteomics.com/support/electron-ionization.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Vollhardt_and_Schore)/11%3A_Alkenes%3A_Infrared_Spectroscopy_and_Mass_Spectrometry/11.09%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds%3A_Mass_Spectrometry
https://www.benchchem.com/product/b3192504#molecular-weight-and-formula-of-2-chloro-3-methylbutane
https://www.benchchem.com/product/b3192504#molecular-weight-and-formula-of-2-chloro-3-methylbutane
https://www.benchchem.com/product/b3192504#molecular-weight-and-formula-of-2-chloro-3-methylbutane
https://www.benchchem.com/product/b3192504#molecular-weight-and-formula-of-2-chloro-3-methylbutane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3192504?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3192504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

